Cas no 1704612-07-6 (1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine)

• Product Name: 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine
• CAS No: 1704612-07-6
• MF: C₁₇H₁₄Cl₂F₃NO₄S₂
• MW: 488.328570842743
• CID: 6007741
• PubChem ID: 90587942
• Update Time: 2025-10-21

1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine
• 3-(4-chlorophenyl)sulfonyl-1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylpyrrolidine
• 1704612-07-6
• 1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3-((4-chlorophenyl)sulfonyl)pyrrolidine
• AKOS024880440
• 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-3-(4-chlorobenzenesulfonyl)pyrrolidine
• F6435-9012

• Inchi： 1S/C17H14Cl2F3NO4S2/c18-11-1-3-12(4-2-11)28(24,25)14-7-8-23(10-14)29(26,27)13-5-6-16(19)15(9-13)17(20,21)22/h1-6,9,14H,7-8,10H2
• InChI Key： IPZVCCJDUABKDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)S(N1CCC(C1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 486.9693401g/mol
• Monoisotopic Mass: 486.9693401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine

Comprehensive Overview of 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine (CAS No. 1704612-07-6)

The compound 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine (CAS No. 1704612-07-6) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique sulfonyl and pyrrolidine functional groups, is a subject of interest due to its potential applications in drug discovery and material science. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfonyl-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in how 1704612-07-6 can be utilized to develop novel therapeutic agents. Its structural complexity allows for interactions with various biological targets, making it a candidate for further exploration in the development of enzyme inhibitors or receptor modulators. The compound's pyrrolidine core is a common motif in many FDA-approved drugs, underscoring its relevance in modern pharmacology.

From a synthetic perspective, the preparation of 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine involves multi-step organic reactions, often requiring precise control over reaction conditions. The incorporation of trifluoromethyl groups is a notable challenge, as these moieties are known to improve the metabolic stability and bioavailability of pharmaceutical compounds. This has led to a growing body of literature on optimized synthetic routes for similar structures, with 1704612-07-6 serving as a case study for advanced methodologies.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its potential applications. For instance, the chloro and trifluoromethyl groups contribute to its hydrophobic character, which can influence its behavior in biological systems. These attributes are often explored in computational chemistry studies, where molecular docking and dynamics simulations predict how the compound might interact with proteins or other biomolecules. Such insights are invaluable for researchers aiming to repurpose 1704612-07-6 for new applications.

In the context of industrial applications, 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine is also being investigated for its role in advanced material synthesis. Its ability to act as a building block for polymers or coatings with specific properties (e.g., thermal resistance or chemical inertness) is an area of active research. The compound's sulfonyl groups, in particular, are known to enhance material durability, making it a candidate for high-performance applications.

As the scientific community continues to explore the potential of 1704612-07-6, questions about its scalability, environmental impact, and safety profile remain pertinent. Sustainable synthesis methods and green chemistry principles are increasingly being applied to compounds like this, aligning with global trends toward eco-friendly chemical production. Researchers are also investigating whether 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine can be derived from renewable resources, further enhancing its appeal in a circular economy.

In summary, 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-3-(4-chlorobenzenesulfonyl)pyrrolidine (CAS No. 1704612-07-6) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its unique structure and functional groups offer myriad opportunities for innovation, from drug development to advanced material design. As research progresses, this compound is likely to remain a focal point for scientists seeking to address some of the most pressing challenges in these fields.